Cas no 33531-28-1 (1-Butylpiperidin-3-ol)
1-Butylpiperidin-3-ol structure
Product Name:1-Butylpiperidin-3-ol
1-Butylpiperidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-Butylpiperidin-3-ol
- 1-butyl-piperidin-3-ol
- 1-n-Butyl-3-hydroxypiperidine
- AC1L40JS
- AC1Q7AOZ
- AR-1C2170
- CTK1C5904
- EINECS 251-566-2
- N-n-Butyl-3-hydroxypiperidin
- N-n-Butyl-3-hydroxy-piperidin
- NSC157313
- SureCN6627539
- NS00054759
- 33531-28-1
- 1-butyl-3-hydroxypiperidine
- AKOS009069708
- NSC 157313
- 1-Butyl-3-piperidinol
- UISZWADDKPLXNW-UHFFFAOYSA-N
- NSC-157313
- SCHEMBL6627539
- DTXSID401314959
-
- Inchi: 1S/C9H19NO/c1-2-3-6-10-7-4-5-9(11)8-10/h9,11H,2-8H2,1H3
- InChI Key: UISZWADDKPLXNW-UHFFFAOYSA-N
- SMILES: OC1CCCN(CCCC)C1
Computed Properties
- Exact Mass: 157.14677
- Monoisotopic Mass: 157.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- Density: 0.952
- Boiling Point: 230.5°Cat760mmHg
- Flash Point: 51.4°C
- Refractive Index: 1.478
- PSA: 23.47
- LogP: 1.18110
1-Butylpiperidin-3-ol Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
33531-28-1 (1-Butylpiperidin-3-ol) Related Products
- 6859-99-0(piperidin-3-ol)
- 13444-24-1(1-Ethylpiperidin-3-ol)
- 62367-59-3((S)-3-Hhydroxy-1-methyl-piperidine)
- 3554-74-3(1-Methylpiperidin-3-ol)
- 24211-55-0((S)-3-Hydroxypiperidine)
- 934-90-7(α-Methyl-1-piperidineethanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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